Cas no 21172-41-8 (3-[3-(trifluoromethyl)phenyl]propanal)

3-[3-(trifluoromethyl)phenyl]propanal Properties

Names and Identifiers

• 3-(3-(Trifluoromethyl)phenyl)propanal
• 3-(3-Trifluoromethylphenyl)propionaldehyde
• 3-(Trifluoromethyl)benzenepropanal
• 3-(3-TRIFLUOROMETHYL-PHENYL)-PROPIONALDEHYDE
• 3-(Trifluoromethyl)b
• 3-[3-(trifluoromethyl)phenyl]propanal
• 3-[3-(Trifluoromethyl)Phenyl]Propionaldehyde
• Benzenepropanal,3-(trifluoromethyl)-
• 3-(3-trifluoromethylphenyl)propanal
• 3-[3-(trifluoromethyl)phenyl]-propionaldehyde
• AGN-PC-006A0D
• ANW-46070
• CTK4E6014
• PubChem18204
• BENZENEPROPANAL, 3-(TRIFLUOROMETHYL)-
• APCCHYPQHODSBD-UHFFFAOYSA-N
• BCP04289
• AM84735
• J-511026
• AS-18203
• AB42281
• FT-0675527
• A4580
• EN300-1932868
• AKOS011897726
• SY107576
• AC-29727
• SCHEMBL66607
• 3-[(3-Trifluoromethylphenyl)]propionaldehyde
• DTXSID00461591
• CS-B0224
• MFCD07772918
• 3-(3-Trifluoromethylphenyl)propanaldehyde
• 21172-41-8
• 3-[3-(Trifluoromethyl)phenyl]propionaldehyde, 3-[3-(Trifluoromethyl)phenyl]propaldehyde, 3-(3-Oxoprop-1-yl)benzotrifluoride
• DB-028793
• +Expand

• MDL： MFCD07772918
• InChIKey： APCCHYPQHODSBD-UHFFFAOYSA-N
• Inchi： 1S/C10H9F3O/c11-10(12,13)9-5-1-3-8(7-9)4-2-6-14/h1,3,5-7H,2,4H2
• SMILES： FC(C1=C([H])C([H])=C([H])C(=C1[H])C([H])([H])C([H])([H])C([H])=O)(F)F

Computed Properties

• Exact Mass: 202.060549g/mol
• Surface Charge: 0
• XLogP3: 2.5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 202.060549g/mol
• Monoisotopic Mass: 202.060549g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 14
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.83690
• PSA: 17.07000
• Boiling Point: 207.4°C at 760 mmHg
• Flash Point: 93.1 °C
• Color/Form: Colorless oily
• Stability/Shelf Life: Not very stable, new spot on TLC if kept at r.t. o/n.
• Density: 1.192

3-[3-(trifluoromethyl)phenyl]propanal Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

3-[3-(trifluoromethyl)phenyl]propanal Customs Data

• HS CODE：2913000090
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%